2-[4-Chloro-6-(2,3-dimethylanilino)pyrimidin-2-yl]sulfanyloctanoic acid

• CAS No.: 916482-17-2
• Product Name: 2-[4-Chloro-6-(2,3-dimethylanilino)pyrimidin-2-yl]sulfanyloctanoic acid
• Molecular Formula: C20H26ClN3O2S
• Molecular Weight: 408 g/mol
• IUPAC Name: 2-[4-chloro-6-(2,3-dimethylanilino)pyrimidin-2-yl]sulfanyloctanoic acid
• Standard InChI: InChI=1S/C20H26ClN3O2S/c1-4-5-6-7-11-16(19(25)26)27-20-23-17(21)12-18(24-20)22-15-10-8-9-13(2)14(15)3/h8-10,12,16H,4-7,11H2,1-3H3,(H,25,26)(H,22,23,24)
• Standard InChIKey: HVJBWTVMRIOTEL-UHFFFAOYSA-N
• SMILES: CCCCCCC(C(=O)O)SC1=NC(=CC(=N1)Cl)NC2=CC=CC(=C2C)C
• Canonical SMILES: CCCCCCC(C(=O)O)SC1=NC(=CC(=N1)Cl)NC2=CC=CC(=C2C)C
• Appearance: Liquid
• Description: YS121 is a dual inhibitor of microsomal prostaglandin E2 synthase-1 and 5-lipoxygenase.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2-(4-chloro-6-(2,3-dimethylphenylamino)pyrimidin-2-ylthio)octanoic acid; YS 121; YS-121; YS121 cpd
• Reference: 1: Koeberle A, Rossi A, Zettl H, Pergola C, Dehm F, Bauer J, Greiner C, Reckel S, Hoernig C, Northoff H, Bernhard F, Dötsch V, Sautebin L, Schubert-Zsilavecz M, Werz O. The molecular pharmacology and in vivo activity of 2-(4-chloro-6-(2,3-dimethylphenylamino)pyrimidin-2-ylthio)octanoic acid (YS121), a dual inhibitor of microsomal prostaglandin E2 synthase-1 and 5-lipoxygenase. J Pharmacol Exp Ther. 2010 Mar;332(3):840-8. doi: 10.1124/jpet.109.160663. Epub 2009 Nov 24. PubMed PMID: 19934399.
• PubChem Compound: 24816385
• Last Modified: Nov 11 2021